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Compound of Interest

(4-Methoxybenzyl)
Compound Name:

(triphenyl)phosphonium bromide

Cat. No.: B169224

Overview of Synthetic Strategies for Substituted
Stilbenes

The synthesis of substituted stilbenes can be broadly categorized into olefination reactions,
palladium-catalyzed cross-coupling reactions, and reductive coupling reactions. The choice of
method often depends on the desired stereochemistry (E- or Z-isomer), the nature of the
substituents on the aromatic rings, and the availability of starting materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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